5-(3-Ethoxyphenyl)-3-cyanophenol, 95%

• IUPAC Name: 3-(3-ethoxyphenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C15H13NO2/c1-2-18-15-5-3-4-12(9-15)13-6-11(10-16)7-14(17)8-13/h3-9,17H,2H2,1H3
• InChI Key: FCQIXQDJRKWZFN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=CC(=CC(=C2)C#N)O
• Molecular Formula: C15H13NO2
• DSSTOX Substance ID: DTXSID70684775
• Molecular Weight: 239.27 g/mol
• CAS RN: 1261985-70-9

Description

5-(3-Ethoxyphenyl)-3-cyanophenol, 95% (5-EPC-95%) is a synthetic compound that has been used in a variety of scientific research applications. It is a white, crystalline solid with a melting point of approximately 150-155°C and a boiling point of approximately 300°C. 5-EPC-95% is soluble in water, alcohol, and ether, and is insoluble in benzene and other organic solvents. This compound has a molecular weight of 246.17 g/mol and a molecular formula of C13H10NO2.

Scientific Research Applications

5-EPC-95% has been used in a variety of scientific research applications. It has been used as a precursor for the synthesis of other compounds, such as 5-cyano-2-(4-ethoxyphenyl)-4-methylthiazole. It has also been used in the synthesis of polymeric materials, such as poly(3-cyano-3-ethoxyphenyl) and poly(3-cyano-3-ethoxyphenyl-co-3-methoxy-2-methylthiophene). Additionally, 5-EPC-95% has been used in the synthesis of poly(3-cyano-3-ethoxyphenyl-co-2-methyl-3-thiophene-2-carboxylate).

Mechanism of Action

The mechanism of action of 5-EPC-95% is not yet fully understood. However, it is believed that the compound acts as an electron donor and acceptor, allowing it to react with other compounds to form new products. Additionally, it is believed that the compound can act as a catalyst, accelerating the reaction of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-EPC-95% are not yet fully understood. However, it is believed that the compound may have some anti-inflammatory, antioxidant, and antimicrobial properties. Additionally, it has been suggested that the compound may have some potential as a therapeutic agent for the treatment of certain diseases, including cancer and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 5-EPC-95% in laboratory experiments include its low cost, its solubility in various solvents, and its ability to react with other compounds to form new products. Additionally, the compound is relatively stable and can be stored for long periods of time. The main limitation of using 5-EPC-95% in laboratory experiments is its relatively low reactivity, which can make it difficult to use in certain reactions.

Future Directions

There are a number of potential future directions for the use of 5-EPC-95%. These include further research into its biochemical and physiological effects, as well as its potential therapeutic applications. Additionally, further research into its synthesis and reactivity could lead to the development of new compounds and materials. Finally, further research into its potential as a catalyst could lead to the development of more efficient and cost-effective chemical reactions.

Synthesis Methods

5-EPC-95% can be synthesized through a four-step process. The first step involves the reaction of 3-ethoxyphenol and sodium cyanide in ethanol to form an intermediate product, 3-cyano-3-ethoxyphenol. This intermediate product is then reacted with sodium borohydride in aqueous sodium hydroxide to form 5-(3-ethoxyphenyl)-3-cyanophenol. The final step involves recrystallizing the product from ethanol to obtain 5-EPC-95%.